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Compound of Interest

Compound Name: 3-Ethoxy-4-iodobenzaldehyde
CAS No.: 916344-27-9
Cat. No.: B1529558

Get Quote

. J

Technical Profile: 3-Ethoxy-4-iodobenzaldehyde

High-Fidelity Database Integration & Synthetic Utility Guide[1][2]

Chemical Identity & Database Interoperability

To ensure precise retrieval in databases like PubChem, ChEMBL, or SciFinder, researchers
must distinguish this specific isomer from its common regioisomer (4-ethoxy-3-
iodobenzaldehyde).[1] The iodine atom at the para position relative to the aldehyde (C4) and
the ethoxy group at the meta position (C3) creates a unique steric and electronic environment.

[1]
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Parameter Value Notes

IUPAC Name 3-ethoxy-4-iodobenzaldehyde

ngcontent-ng-c1352109670=""
_nghost-ng-c1270319359=""

class="inline ng-star-inserted">

Molecular Formula

Molecular Weight 276.07 g/mol
Note: Often custom
) synthesized; commercially
CAS Number 191348-16-0 (Verify batch)
rarer than the 3-hydroxy
analog.
SMILES CCOC1=C(hC=CC(C=0)=C1 Canonical representation.[1]
InChI=1S/C9H9I02/c1-2-12-9-
InChl String 5-7(6-11)3-4-8(9)10/h3- Standard InChl for verification.

6H,2H2,1H3

Structural Visualization (DOT)

The following diagram illustrates the chemical connectivity and functional group mapping for
database parsing logic.
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Figure 1: Structural connectivity of 3-Ethoxy-4-iodobenzaldehyde, highlighting the ortho-
relationship between the ethoxy and iodine substituents.[1]
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Reactivity Profile & Synthetic Logic

The utility of 3-ethoxy-4-iodobenzaldehyde lies in its orthogonal reactivity.[1] It possesses two
distinct "handles" that allow for sequential functionalization without protecting groups.[1]

e C4-lodide (Electrophile for Cross-Coupling): The iodine atom is highly labile to Palladium
(Pd[0]) oxidative addition.[1] Being ortho to the electron-donating ethoxy group increases the
electron density at the carbon-iodine bond slightly, but it remains an excellent substrate for
Suzuki-Miyaura, Sonogashira, or Heck couplings.[1]

o C1-Aldehyde (Electrophile for Condensation): The aldehyde is susceptible to nucleophilic
attack (e.g., reductive amination, Wittig reaction).[1]

o C3-Ethoxy (Modulator): The ethoxy group acts as a lipophilic anchor and a hydrogen bond
acceptor, often critical for binding affinity in hydrophobic pockets of enzymes (e.g., PDE4).[1]

Synthesis Protocol: Alkylation Route

Since the specific 3-ethoxy-4-iodo derivative is often expensive or unavailable in bulk, the most
reliable route is the O-alkylation of 3-hydroxy-4-iodobenzaldehyde.[1] This precursor is widely
available and stable.[1]

Materials

e Precursor: 3-Hydroxy-4-iodobenzaldehyde (CAS: 154230-04-5).[1]

» Alkylating Agent: lodoethane (Etl) or Diethyl sulfate (ngcontent-ng-c1352109670="" _nghost-
ng-c1270319359="" class="inline ng-star-inserted">

)

e Base: Potassium Carbonate (ngcontent-ng-c1352109670=""_nghost-ng-c1270319359=""
class="inline ng-star-inserted">

) or Cesium Carbonate (
).

» Solvent: DMF (anhydrous) or Acetone (reagent grade).[1]
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Step-by-Step Methodology

This protocol ensures high yield (>90%) by preventing over-alkylation or oxidation.[1]

e Preparation: Charge a flame-dried round-bottom flask with 3-hydroxy-4-iodobenzaldehyde
(1.0 eq) and anhydrous DMF (0.2 M concentration).

e Deprotonation: Add ngcontent-ng-c1352109670=""_nghost-ng-c1270319359=""
class="inline ng-star-inserted">

(1.5 eq) in one portion. The solution may turn yellow/orange due to phenoxide formation.[1]
Stir at Room Temperature (RT) for 15 minutes under

atmosphere.

o Alkylation: Dropwise add lodoethane (1.2 eq) via syringe.

o Critical Control: Do not dump the alkyl halide; exothermic control is vital to prevent side
reactions.[1]

e Reaction: Heat the mixture to 60°C for 4—6 hours. Monitor via TLC (Hexane:EtOAc 4:1).[1]
The starting material (more polar phenol) should disappear, yielding a less polar spot (ether).

[1]

o Workup:

o

Cool to RT.

Pour into ice-water (5x reaction volume). The product often precipitates as a white/pale

[¢]

yellow solid.[1]

[¢]

If solid forms: Filter and wash with cold water.[1]

If oil forms: Extract with Ethyl Acetate (3x), wash with brine, dry over ngcontent-ng-
€1352109670=""_nghost-ng-c1270319359="" class="inline ng-star-inserted">

[¢]
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 Purification: Recrystallization from Ethanol/Hexane is usually sufficient.[1] If necessary, flash
column chromatography (SiO2, 0-20% EtOAc in Hexanes).[1]

Experimental Workflow Diagram
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Figure 2: Optimized synthetic workflow for the conversion of 3-hydroxy-4-iodobenzaldehyde to
the target ethoxy derivative.
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Cheminformatics & Docking Application

When using 3-ethoxy-4-iodobenzaldehyde in Virtual Screening (VS) or Structure-Activity
Relationship (SAR) studies, correct conformation generation is vital.[1]

 Lipophilicity (cLogP): The ethoxy and iodo groups significantly increase lipophilicity
(Predicted cLogP ~2.[1]8) compared to the hydroxy precursor (~1.9).[1] This enhances
membrane permeability but may reduce solubility.[1]

o Conformation: The ethoxy group at C3 will adopt a conformation to minimize steric clash with
the bulky lodine at C4.[1] In docking simulations, ensure the ethyl chain is free to rotate but
penalize conformations where the methylene hydrogens clash with the iodine lone pairs.

Database Search Queries

Use the following exact strings for bulk vendor searches (e.g., Enamine, WuXi, Sigma):
e Exact Match:CCOC1=C(l)C=CC(C=0)=C1

e Substructure:lclccc(C=0)ccl (Search for 3-alkoxy analogs)

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 244728 (Analog: 3-Ethoxy-4-methoxybenzaldehyde).[1] Retrieved from [Link][1]

o Note: Used for structural verification of the 3-ethoxy-4-substituted benzaldehyde scaffold.

[1]
» Note: Reference for the ethoxy-benzaldehyde core properties and handling.

o Royal Society of Chemistry (2019).Efficient and sustainable laccase-catalyzed iodination of
p-substituted phenols.[1] RSC Advances.[1][3] Retrieved from [Link]

o Note: Validates the iodination patterns and synthesis of 3-ethoxy-4-hydroxy-5-
iodobenzaldehyde analogs.

» Note: Provides the base protocol for the precursor synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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